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Compound of Interest

Compound Name: 2-Arachidonoyl glycerol-d5

Cat. No.: B584892

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and regulatory
compliance. This guide provides essential information for the safe disposal of 2-Arachidonoyl
glycerol-d5, a deuterated internal standard commonly used in the quantification of the
endogenous cannabinoid 2-Arachidonoyl glycerol (2-AG)[1].

Key Safety Considerations:

2-Arachidonoyl glycerol-d5 is typically supplied as a solution in acetonitrile[2]. Therefore, the
primary hazards are associated with the solvent. Acetonitrile is a highly flammable liquid and
vapor that is harmful if swallowed, in contact with skin, or inhaled. It can also cause serious eye
irritation[3].

When handling this product, it is crucial to work in a well-ventilated area, preferably a chemical
fume hood, and to wear appropriate personal protective equipment (PPE), including chemical-
resistant gloves, protective clothing, and eye protection[3][4]. Avoid contact with heat, sparks,
open flames, and hot surfaces|[3].

Disposal Procedures

The disposal of 2-Arachidonoyl glycerol-d5 and its solutions must be conducted in
accordance with all applicable federal, state, and local environmental regulations. As a
hazardous material, it should not be disposed of in standard laboratory drains or as regular
solid waste.
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Step-by-Step Disposal Protocol:

e \Waste Collection:

o Collect all waste containing 2-Arachidonoyl glycerol-d5, including unused solutions,
contaminated consumables (e.g., pipette tips, vials), and rinsates, in a designated and
properly labeled hazardous waste container.

o The container must be compatible with acetonitrile and clearly labeled with "Hazardous
Waste," the chemical name ("2-Arachidonoyl glycerol-d5 in Acetonitrile™), and the
associated hazards (e.g., "Flammable," "Toxic").

» Container Management:

o Keep the hazardous waste container tightly closed when not in use[3].

o Store the waste container in a designated, well-ventilated, and secure area away from
heat and ignition sources.

e Spill Management:

[¢]

In the event of a spill, evacuate the area and ensure adequate ventilation.

o

Do not take action without suitable protective clothing[4].

o

Cover the spill with a suitable absorbent material (e.g., vermiculite, dry sand).

[¢]

Collect the absorbed material using non-sparking tools and place it in the designated
hazardous waste container for disposal[3][4].

[¢]

Do not let the product enter drains[4].

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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o Provide the disposal contractor with a complete and accurate description of the waste,
including the Safety Data Sheet (SDS) if available.

Chemical and Physical Properties

The following table summarizes key quantitative data for 2-Arachidonoyl glycerol-d5.

Property Value
Molecular Formula C23H33D504[1][2]
Molecular Weight 383.6 g/mol [1][2]
Purity >99% deuterated forms (d1-d5)[1][2]

] A solution in acetonitrile (typically 500 pg/mi)[1]
Formulation

[2]

Storage Temperature -80°C[1]

Experimental Workflow and Disposal Pathway

The following diagram illustrates the typical workflow for experiments involving 2-Arachidonoyl
glycerol-d5 and the subsequent disposal pathway.
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Figure 1. Experimental and Disposal Workflow

This guide is intended to provide a framework for the safe disposal of 2-Arachidonoyl
glycerol-d5. It is imperative that all laboratory personnel consult their institution's specific
safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) before handling
this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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